Cas no 89436-24-8 (Coenzyme A, S-(4-methylpentanoate) (9CI, ACI))

• Product Name: Coenzyme A, S-(4-methylpentanoate) (9CI, ACI)
• CAS No: 89436-24-8
• MF: C₂₇H₄₆N₇O₁₇P₃S
• MW: 865.677128314972
• CID: 5689976
• Update Time: 2025-04-23

Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• 4-Methylpentanoyl-CoA
• Coenzyme A, S-(4-methylpentanoate) (9CI, ACI)

• Inchi： 1S/C27H46N7O17P3S/c1-15(2)5-6-18(36)55-10-9-29-17(35)7-8-30-25(39)22(38)27(3,4)12-48-54(45,46)51-53(43,44)47-11-16-21(50-52(40,41)42)20(37)26(49-16)34-14-33-19-23(28)31-13-32-24(19)34/h13-16,20-22,26,37-38H,5-12H2,1-4H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42)/t16-,20-,21-,22+,26-/m1/s1
• InChI Key： GESPQCUXDWNNGU-HDRQGHTBSA-N
• SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCC(C)C)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Additional information on Coenzyme A, S-(4-methylpentanoate) (9CI, ACI)

Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) and Its Significance in Modern Biochemical Research

Coenzyme A, S-(4-methylpentanoate) (9CI, ACI), a compound with the CAS number 89436-24-8, represents a critical derivative of coenzyme A (CoA) that has garnered significant attention in the field of biochemical research. This compound is particularly notable for its role in metabolic pathways and its potential applications in therapeutic interventions. The structure of Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) incorporates a modified pantoyl moiety, which is essential for its unique biochemical properties and functions.

The pantoyl group in Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) is derived from pantothenic acid, a B vitamin that is integral to the synthesis of CoA. This modification enhances the compound's stability and bioavailability, making it a valuable tool in both research and potential therapeutic applications. The (4-methylpentanoate) moiety contributes to the compound's ability to participate in various enzymatic reactions, particularly those involving acyl group transfer and energy metabolism.

In recent years, Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) has been the subject of numerous studies exploring its role in cellular metabolism. Research has demonstrated that this compound plays a pivotal role in the synthesis and degradation of fatty acids, as well as in the production of ketone bodies. These processes are particularly relevant in understanding metabolic disorders such as diabetes and obesity.

One of the most intriguing aspects of Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) is its potential application in neurodegenerative diseases. Studies have shown that alterations in CoA levels can significantly impact neuronal function and may contribute to the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. The ability of Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) to modulate these pathways makes it a promising candidate for therapeutic development.

The compound's unique properties have also led to investigations into its role in cancer metabolism. Cancer cells are known to exhibit altered metabolic profiles, often characterized by increased glycolysis and fatty acid oxidation. By modulating CoA levels through compounds like Coenzyme A, S-(4-methylpentanoate) (9CI, ACI), researchers aim to disrupt these metabolic pathways and induce apoptosis in cancer cells. Preliminary studies suggest that this approach holds significant promise for the development of novel anticancer therapies.

Beyond its metabolic roles, Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) has been explored for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disease and autoimmune disorders. By influencing CoA-dependent enzymatic pathways, this compound may help regulate inflammatory responses and mitigate disease progression.

The synthesis and characterization of Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) have also advanced our understanding of enzyme mechanisms. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-activity relationships of this compound. These studies have provided valuable insights into how enzymes interact with CoA derivatives and how modifications to the pantoyl group can influence enzyme activity.

In conclusion, Coenzyme A, S-(4-methylpentanoate) (9CI, ACI), with its CAS number 89436-24-8, represents a fascinating compound with diverse applications in biochemical research. Its role in metabolic pathways, potential therapeutic applications in neurodegenerative diseases and cancer metabolism, as well as its anti-inflammatory properties make it a subject of intense scientific investigation. As research continues to uncover new aspects of this compound's biology and chemistry, it is likely that Coenzyme A, S-(4-methylpentanoate) (9CI, ACI) will play an increasingly important role in both academic research and clinical applications.